2-(1,2-benzisoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide

• Molecular Formula: C18H15N3O3S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C18H15N3O3S/c1-2-23-11-7-8-13-16(9-11)25-18(19-13)20-17(22)10-14-12-5-3-4-6-15(12)24-21-14/h3-9H,2,10H2,1H3,(H,19,20,22)
• InChI Key: UOUIWTUESXXDBU-UHFFFAOYSA-N
• SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CC3=NOC4=CC=CC=C43

Description

2-(1,2-benzisoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound belongs to the class of benzothiazole derivatives and has been found to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of 2-(1,2-benzisoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide is not fully understood. However, it has been proposed that this compound exerts its biological activities by interacting with various cellular targets, including enzymes and proteins. For example, it has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. It also inhibits the activity of histone deacetylase, an enzyme that regulates gene expression.
Biochemical and Physiological Effects:
2-(1,2-benzisoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide has been found to exhibit a range of biochemical and physiological effects. Some of the effects are as follows:
1. Induces cell cycle arrest and apoptosis in cancer cells.
2. Inhibits the growth of microorganisms by disrupting their cell membrane and inhibiting their metabolic pathways.
3. Inhibits the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1,2-benzisoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide in lab experiments are as follows:
1. It exhibits potent biological activities, making it a potential candidate for therapeutic applications.
2. It is relatively easy to synthesize.
3. It has been extensively studied in vitro, making it a well-characterized compound.
The limitations of using this compound in lab experiments are as follows:
1. Its mechanism of action is not fully understood.
2. Its in vivo efficacy and toxicity have not been extensively studied.
3. Its pharmacokinetic properties are not well characterized.

Future Directions

The future directions for research on 2-(1,2-benzisoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide are as follows:
1. Further studies are needed to elucidate the mechanism of action of this compound.
2. In vivo studies are needed to evaluate the efficacy and toxicity of this compound.
3. Studies are needed to characterize the pharmacokinetic properties of this compound.
4. Studies are needed to evaluate the potential of this compound as a therapeutic agent for cancer, microbial infections, and inflammatory diseases.
5. Further studies are needed to optimize the synthesis method for this compound to improve its yield and purity.
In conclusion, 2-(1,2-benzisoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide is a promising compound with potent biological activities. Its potential therapeutic applications make it an attractive candidate for further research. However, further studies are needed to fully understand its mechanism of action, pharmacokinetic properties, and in vivo efficacy and toxicity.

Synthesis Methods

The synthesis of 2-(1,2-benzisoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide has been reported in the literature. The synthesis involves the reaction of 6-ethoxy-2-mercaptobenzothiazole with 3-amino-2-hydroxybenzoic acid in the presence of triethylamine and acetic anhydride. The resulting compound is then acetylated with acetic anhydride to yield the final product.

Scientific Research Applications

2-(1,2-benzisoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide has been found to exhibit a range of biological activities, making it a potential candidate for therapeutic applications. Some of the scientific research applications of this compound are as follows:
1. Anticancer activity: 2-(1,2-benzisoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide has been found to exhibit potent anticancer activity against various cancer cell lines. It induces cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for cancer therapy.
2. Antimicrobial activity: This compound has been found to exhibit antimicrobial activity against various Gram-positive and Gram-negative bacteria and fungi. It inhibits the growth of these microorganisms by disrupting their cell membrane and inhibiting their metabolic pathways.
3. Anti-inflammatory activity: 2-(1,2-benzisoxazol-3-yl)-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.